Cas no 2172428-58-7 (1-cyclopropyl-5-difluoromethanesulfonyl-1H-1,2,3,4-tetrazole)

1-Cyclopropyl-5-difluoromethanesulfonyl-1H-1,2,3,4-tetrazole is a specialized heterocyclic compound featuring a tetrazole core substituted with a cyclopropyl group and a difluoromethanesulfonyl moiety. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The difluoromethanesulfonyl group enhances electrophilic character, facilitating nucleophilic substitution reactions, while the cyclopropyl ring contributes steric and electronic effects that can influence biological activity. The compound’s robust stability under various conditions allows for versatile applications in intermediate synthesis. Its high purity and well-defined molecular architecture make it suitable for precision chemical transformations, particularly in the development of bioactive molecules.
1-cyclopropyl-5-difluoromethanesulfonyl-1H-1,2,3,4-tetrazole structure
2172428-58-7 structure
Product Name:1-cyclopropyl-5-difluoromethanesulfonyl-1H-1,2,3,4-tetrazole
CAS No:2172428-58-7
MF:C5H6F2N4O2S
MW:224.188545703888
CID:6301671
PubChem ID:165521433
Update Time:2025-05-28

1-cyclopropyl-5-difluoromethanesulfonyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopropyl-5-difluoromethanesulfonyl-1H-1,2,3,4-tetrazole
    • 2172428-58-7
    • EN300-1275418
    • Inchi: 1S/C5H6F2N4O2S/c6-4(7)14(12,13)5-8-9-10-11(5)3-1-2-3/h3-4H,1-2H2
    • InChI Key: WRFXGTWLJGCMLW-UHFFFAOYSA-N
    • SMILES: S(C(F)F)(C1=NN=NN1C1CC1)(=O)=O

Computed Properties

  • Exact Mass: 224.01795294g/mol
  • Monoisotopic Mass: 224.01795294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 86.1Ų

1-cyclopropyl-5-difluoromethanesulfonyl-1H-1,2,3,4-tetrazole Pricemore >>

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